
(6E)-6-Nonen-1-ol: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Nonen-1-ol, (6E)-

Cat. No.: B3051157 Get Quote

An In-depth Examination of a Key Volatile Organic Compound in Semiochemical Research and

Drug Development

Abstract
(6E)-6-Nonen-1-ol is a volatile organic compound of significant interest to researchers in

chemical ecology, pest management, and drug development. As a semiochemical, it plays a

crucial role in the communication of various insect species, acting as an attractant. This

technical guide provides a comprehensive overview of the chemical and physical properties,

biosynthesis, biological activity, and analytical and synthetic protocols related to (6E)-6-Nonen-

1-ol. The information presented herein is intended to serve as a valuable resource for scientists

engaged in the study and application of this important molecule.

Chemical and Physical Properties
(6E)-6-Nonen-1-ol is a straight-chain unsaturated alcohol. Its chemical structure consists of a

nine-carbon chain with a hydroxyl group at one terminus and a double bond in the trans (E)

configuration between the sixth and seventh carbon atoms.
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Property Value Source

Molecular Formula C9H18O [1]

Molecular Weight 142.24 g/mol [1]

CAS Number 31502-19-9 [2]

Appearance Colorless liquid N/A

Boiling Point 115 °C at 20 mmHg [1]

Density 0.85 g/mL [1]

Refractive Index 1.4510 [1]

Solubility
Soluble in alcohol, insoluble in

water
N/A

Synonyms
trans-6-Nonen-1-ol, (E)-6-

Nonen-1-ol
[2]

Natural Occurrence and Biosynthesis
While the specific natural occurrence of (6E)-6-Nonen-1-ol in many organisms is still under

investigation, its isomers and related C9 compounds are found in various plants and insects.

The related compound, cis-6-Nonenal, is a principal component in the aroma of muskmelons.

[3]

The biosynthesis of C9 aldehydes and alcohols in plants is thought to originate from the fatty

acid, γ-linolenic acid. This proposed pathway involves the action of two key enzymes:

lipoxygenase and hydroperoxide lyase. Lipoxygenase introduces a hydroperoxide group into

the fatty acid chain, which is then cleaved by hydroperoxide lyase to yield the C9 aldehyde.

This aldehyde can be subsequently reduced to the corresponding alcohol, (6E)-6-Nonen-1-ol.

γ-Linolenic Acid Hydroperoxy Linolenic AcidLipoxygenase cis-6-NonenalHydroperoxide Lyase (6Z)-6-Nonen-1-olAlcohol Dehydrogenase (6E)-6-Nonen-1-olIsomerase (postulated)
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Caption: Proposed biosynthetic pathway of (6E)-6-Nonen-1-ol.

Biological Activity and Signaling Pathway
(6E)-6-Nonen-1-ol is recognized as a semiochemical, specifically an attractant for certain insect

species. It has been identified as a component of the pheromone blend of the Mediterranean

fruit fly (Ceratitis capitata) and the melon fly (Bactrocera cucurbitae).

The perception of (6E)-6-Nonen-1-ol in insects occurs in the antennae, where it binds to

specific olfactory receptors (ORs) located on the dendrites of olfactory receptor neurons

(ORNs). Insect ORs are ligand-gated ion channels.[4][5] Upon binding of the odorant molecule,

the receptor undergoes a conformational change, leading to the opening of an ion channel.

This influx of ions depolarizes the neuronal membrane, generating an electrical signal that is

transmitted to the brain for processing.

Olfactory Receptor Neuron

Olfactory Receptor Ion ChannelOpens Membrane DepolarizationIon Influx Signal Transduction to Brain(6E)-6-Nonen-1-ol Binding
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Caption: Olfactory signaling pathway for (6E)-6-Nonen-1-ol perception.

Experimental Protocols
Synthesis of (6E)-6-Nonen-1-ol
A laboratory-scale synthesis of (6E)-6-Nonen-1-ol can be adapted from the synthesis of related

unsaturated alcohols. One potential route involves the Wittig reaction between a C6

phosphonium ylide and a C3 aldehyde, followed by reduction of the resulting alkene.

Materials:

1-Bromohexane
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Triphenylphosphine

n-Butyllithium in hexanes

Propanal

Sodium borohydride

Methanol

Diethyl ether

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Ylide Preparation: React 1-bromohexane with triphenylphosphine in a suitable solvent to

form the phosphonium salt. Treat the phosphonium salt with n-butyllithium at low

temperature to generate the corresponding ylide.

Wittig Reaction: Add propanal to the ylide solution and allow the reaction to proceed to form

6-nonene. The geometry of the double bond will be a mixture of E and Z isomers.

Isomer Separation (Optional): The E and Z isomers can be separated at this stage using

column chromatography if a pure isomer is required for subsequent steps.

Hydroboration-Oxidation: Treat the 6-nonene with a hydroborating agent (e.g., borane-

tetrahydrofuran complex) followed by oxidative workup with hydrogen peroxide and sodium

hydroxide to yield a mixture of 6-nonen-1-ol and other isomeric alcohols.

Purification: Purify the (6E)-6-Nonen-1-ol from the reaction mixture using column

chromatography on silica gel, eluting with a hexane/ethyl acetate gradient.
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Characterization: Confirm the structure and purity of the final product using Gas

Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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